Cas no 1419101-40-8 (Methyl 6,6-difluorospiro[3.3]heptane-2-carboxylate)
Methyl 6,6-difluorospiro[3.3]heptane-2-carboxylate is a fluorinated spirocyclic ester with a rigid, three-dimensional structure, offering unique steric and electronic properties. The incorporation of two fluorine atoms at the 6-position enhances metabolic stability and lipophilicity, making it a valuable intermediate in medicinal chemistry and agrochemical applications. The spiro[3.3]heptane scaffold provides conformational constraint, which can improve binding selectivity in drug design. This compound is particularly useful for the synthesis of bioactive molecules requiring fluorinated motifs or spirocyclic frameworks. Its ester functionality allows for further derivatization, enabling versatile downstream modifications. The compound is typically handled under standard laboratory conditions, with stability under inert atmospheres.
1419101-40-8 structure
Product Name:Methyl 6,6-difluorospiro[3.3]heptane-2-carboxylate
CAS No:1419101-40-8
MF:C9H12F2O2
MW:190.187190055847
CID:4596098
PubChem ID:72207686
Update Time:2025-07-24
Methyl 6,6-difluorospiro[3.3]heptane-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 6,6-difluorospiro[3.3]heptane-2-carboxylate
- methyl 2,2-difluorospiro[3.3]heptane-6-carboxylate
- PB35291
- SB10879
- P13846
- MFCD23106457
- AKOS025403671
- CS-0053987
- Spiro[3.3]heptane-2-carboxylic acid, 6,6-difluoro-, methyl ester
- DTXSID801171250
- 1419101-40-8
- methyl6,6-difluorospiro[3.3]heptane-2-carboxylate
- Methyl 6,6-difluorospiro[3.3]heptane-2-carboxylate
-
- Inchi: 1S/C9H12F2O2/c1-13-7(12)6-2-8(3-6)4-9(10,11)5-8/h6H,2-5H2,1H3
- InChI Key: NMHRSPYFJMDXJG-UHFFFAOYSA-N
- SMILES: FC1(CC2(C1)CC(C(=O)OC)C2)F
Computed Properties
- Exact Mass: 190.08053595g/mol
- Monoisotopic Mass: 190.08053595g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 26.3
Methyl 6,6-difluorospiro[3.3]heptane-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM209093-1g |
Methyl 6,6-difluorospiro[3.3]heptane-2-carboxylate |
1419101-40-8 | 95% | 1g |
$621 | 2021-08-04 | |
| Alichem | A289000864-1g |
Methyl 6,6-difluorospiro[3.3]heptane-2-carboxylate |
1419101-40-8 | 95% | 1g |
703.84 USD | 2021-06-15 | |
| Chemenu | CM209093-1g |
Methyl 6,6-difluorospiro[3.3]heptane-2-carboxylate |
1419101-40-8 | 95% | 1g |
$355 | 2023-03-07 | |
| Chemenu | CM209093-100mg |
Methyl 6,6-difluorospiro[3.3]heptane-2-carboxylate |
1419101-40-8 | 95% | 100mg |
$107 | 2023-03-07 | |
| Chemenu | CM209093-250mg |
Methyl 6,6-difluorospiro[3.3]heptane-2-carboxylate |
1419101-40-8 | 95% | 250mg |
$178 | 2023-03-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB05514-1G |
methyl 6,6-difluorospiro[3.3]heptane-2-carboxylate |
1419101-40-8 | 95% | 1g |
¥ 1,280.00 | 2023-04-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1124627-1g |
Methyl 6,6-difluorospiro[3.3]heptane-2-carboxylate |
1419101-40-8 | 98% | 1g |
¥1814 | 2023-04-15 | |
| 1PlusChem | 1P001HTA-100mg |
Spiro[3.3]heptane-2-carboxylic acid, 6,6-difluoro-, methyl ester |
1419101-40-8 | 95% | 100mg |
$56.00 | 2024-06-20 | |
| 1PlusChem | 1P001HTA-250mg |
Spiro[3.3]heptane-2-carboxylic acid, 6,6-difluoro-, methyl ester |
1419101-40-8 | 95% | 250mg |
$80.00 | 2024-06-20 | |
| 1PlusChem | 1P001HTA-500mg |
Spiro[3.3]heptane-2-carboxylic acid, 6,6-difluoro-, methyl ester |
1419101-40-8 | 95% | 500mg |
$128.00 | 2024-06-20 |
Methyl 6,6-difluorospiro[3.3]heptane-2-carboxylate Related Literature
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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